Cas no 19040-66-5 (4-ethyl-7,8-dihydroxy-2H-chromen-2-one)

4-Ethyl-7,8-dihydroxy-2H-chromen-2-one is a synthetic coumarin derivative characterized by its ethyl substitution at the 4-position and dihydroxy functional groups at the 7- and 8-positions. This structural configuration enhances its reactivity and potential as an intermediate in organic synthesis, particularly for constructing pharmacologically active compounds. The presence of hydroxyl groups improves solubility in polar solvents and facilitates further functionalization. Its stability under controlled conditions makes it suitable for applications in medicinal chemistry and material science. The compound's well-defined structure allows for precise modifications, enabling researchers to explore its utility in developing antioxidants, enzyme inhibitors, or fluorescent probes. Proper handling is advised due to its potential sensitivity to light and oxidation.

4-ethyl-7,8-dihydroxy-2H-chromen-2-one structure

19040-66-5 structure

Product Name:4-ethyl-7,8-dihydroxy-2H-chromen-2-one

CAS No:19040-66-5

MF:C₁₁H₁₀O₄

MW:206.194703578949

MDL:MFCD05997310

CID:4627910

PubChem ID:5428526

Update Time:2025-06-09

4-ethyl-7,8-dihydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

- 4-ethyl-7,8-dihydroxy-2H-chromen-2-one
- 4-ethyl-7,8-dihydroxychromen-2-one
- HMS1598I20
- BBL030435
- STL372188
- ST50326828
- 2H-1-benzopyran-2-one, 4-ethyl-7,8-dihydroxy-
- MDL： MFCD05997310
- Inchi： 1S/C11H10O4/c1-2-6-5-9(13)15-11-7(6)3-4-8(12)10(11)14/h3-5,12,14H,2H2,1H3
- InChI Key： HQQDEMPEVPICJD-UHFFFAOYSA-N
- SMILES： O1C(C=C(CC)C2C=CC(=C(C1=2)O)O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 297
XLogP3: 1.5
Topological Polar Surface Area: 66.8

4-ethyl-7,8-dihydroxy-2H-chromen-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB417073-500 mg	4-Ethyl-7,8-dihydroxy-2H-chromen-2-one	19040-66-5		500MG	€195.40	2023-02-19
abcr	AB417073-1 g	4-Ethyl-7,8-dihydroxy-2H-chromen-2-one	19040-66-5		1g	€239.00	2023-06-16
TRC	E260470-250mg	4-Ethyl-7,8-dihydroxy-2H-chromen-2-one	19040-66-5		250mg	$ 185.00	2022-06-05
TRC	E260470-500mg	4-Ethyl-7,8-dihydroxy-2H-chromen-2-one	19040-66-5		500mg	$ 300.00	2022-06-05
TRC	E260470-1000mg	4-Ethyl-7,8-dihydroxy-2H-chromen-2-one	19040-66-5		1g	$ 480.00	2022-06-05
Enamine	EN300-302548-0.05g	4-ethyl-7,8-dihydroxy-2H-chromen-2-one	19040-66-5	95.0%	0.05g	$54.0	2025-02-19
Enamine	EN300-302548-0.1g	4-ethyl-7,8-dihydroxy-2H-chromen-2-one	19040-66-5	95.0%	0.1g	$80.0	2025-02-19
Enamine	EN300-302548-0.25g	4-ethyl-7,8-dihydroxy-2H-chromen-2-one	19040-66-5	95.0%	0.25g	$113.0	2025-02-19
Enamine	EN300-302548-0.5g	4-ethyl-7,8-dihydroxy-2H-chromen-2-one	19040-66-5	95.0%	0.5g	$180.0	2025-02-19
Enamine	EN300-302548-1.0g	4-ethyl-7,8-dihydroxy-2H-chromen-2-one	19040-66-5	95.0%	1.0g	$230.0	2025-02-19